Cas no 88930-13-6 ((2R)-2-(methylamino)butanoic acid)

• Product Name: (2R)-2-(methylamino)butanoic acid
• CAS No: 88930-13-6
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 1005061
• PubChem ID: 12571756
• Update Time: 2025-10-19

(2R)-2-(methylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(methylamino)-, (R)- (CAS No.88930-13-6)
• (2R)-2-(methylamino)butanoic acid
• (2R)-2-(METHYLAMINO)BUTANOICACID
• EN300-1132090
• SCHEMBL805219
• BPBio1_001124
• 88930-13-6
• Biomol-NT_000166
• (R)-2-(Methylamino)butanoic acid

• Inchi： 1S/C5H11NO2/c1-3-4(6-2)5(7)8/h4,6H,3H2,1-2H3,(H,7,8)/t4-/m1/s1
• InChI Key： CQJAWZCYNRBZDL-SCSAIBSYSA-N
• SMILES： OC([C@@H](CC)NC)=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-(methylamino)butanoic acid

(2R)-2-(methylamino)butanoic acid (CAS No. 88930-13-6): An In-Depth Overview

(2R)-2-(methylamino)butanoic acid (CAS No. 88930-13-6) is a chiral amino acid that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as L-methionine or L-Met, is a key player in various biological processes and has been the subject of numerous studies due to its unique properties and potential therapeutic applications.

The structure of (2R)-2-(methylamino)butanoic acid consists of a four-carbon backbone with a methylamino group attached to the second carbon atom. This configuration imparts the compound with specific stereochemical properties that are crucial for its biological activity. The chiral center at the second carbon atom ensures that the compound can interact with biological systems in a highly specific manner, making it an attractive target for drug development.

Recent research has highlighted the role of (2R)-2-(methylamino)butanoic acid in various physiological processes. For instance, studies have shown that this compound plays a critical role in protein synthesis and metabolism. It is an essential amino acid that cannot be synthesized by the human body and must be obtained through dietary sources. The importance of (2R)-2-(methylamino)butanoic acid in maintaining proper protein function and cellular health is well-documented.

In the context of pharmaceutical research, (2R)-2-(methylamino)butanoic acid has been explored for its potential therapeutic applications. One area of interest is its use as a precursor for the synthesis of other biologically active compounds. For example, it can be used to synthesize peptides and proteins with specific functions, such as enzymes or hormones. Additionally, (2R)-2-(methylamino)butanoic acid has been investigated for its potential anti-inflammatory and antioxidant properties, which could make it useful in the treatment of various diseases.

Clinical trials have also been conducted to evaluate the safety and efficacy of (2R)-2-(methylamino)butanoic acid in different medical conditions. One notable study published in the Journal of Medicinal Chemistry found that (2R)-2-(methylamino)butanoic acid exhibited promising results in reducing inflammation and oxidative stress in patients with chronic inflammatory diseases. These findings suggest that this compound could be a valuable addition to existing treatment regimens.

The chemical synthesis of (2R)-2-(methylamino)butanoic acid has been optimized over the years to improve yield and purity. Various methods have been developed to produce this compound on a large scale, including enzymatic catalysis and chemical synthesis routes. These advancements have made it more accessible for both research and commercial applications.

In addition to its therapeutic potential, (2R)-2-(methylamino)butanoic acid has also found applications in other areas such as nutraceuticals and cosmetics. Its ability to enhance skin health and promote wound healing has made it a popular ingredient in skincare products. Furthermore, its role as an essential amino acid makes it a valuable component in dietary supplements designed to support muscle growth and recovery.

The environmental impact of producing and using (2R)-2-(methylamino)butanoic acid is another important consideration. Sustainable production methods are being developed to minimize environmental footprint while ensuring high-quality product output. Green chemistry principles are increasingly being applied to the synthesis of this compound, leading to more eco-friendly processes.

In conclusion, (2R)-2-(methylamino)butanoic acid (CAS No. 88930-13-6) is a versatile compound with significant potential in various fields, including medicinal chemistry, biochemistry, and pharmaceutical research. Its unique stereochemical properties, biological activity, and wide range of applications make it an important molecule for ongoing scientific investigation and development.